3-Chloro-5-(4-chlorophenyl)phenol, 95%

• IUPAC Name: 3-chloro-5-(4-chlorophenyl)phenol
• InChI: InChI=1S/C12H8Cl2O/c13-10-3-1-8(2-4-10)9-5-11(14)7-12(15)6-9/h1-7,15H
• InChI Key: FIMQOEFZMQODAK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=CC(=CC(=C2)Cl)O)Cl
• Molecular Formula: C12H8Cl2O
• DSSTOX Substance ID: DTXSID50685927
• Molecular Weight: 239.09 g/mol
• CAS RN: 666747-42-8

Description

3-Chloro-5-(4-chlorophenyl)phenol, 95% (3C5CPP) is a synthetic phenol compound that has multiple applications in scientific research. It is used as an intermediate in the synthesis of several organic compounds and has been studied for its biochemical and physiological effects.

Scientific Research Applications

3-Chloro-5-(4-chlorophenyl)phenol, 95% has been used in the synthesis of several organic compounds, including phenyl-4-chloro-3-hydroxybenzoate and 4-chloro-3-hydroxybenzoic acid. It has also been used in the synthesis of pharmaceuticals, such as the anti-inflammatory drug ibuprofen. In addition, 3-Chloro-5-(4-chlorophenyl)phenol, 95% has been studied for its potential to act as an antioxidant, anti-inflammatory, and anti-cancer agent.

Mechanism of Action

3-Chloro-5-(4-chlorophenyl)phenol, 95% has been found to act as an antioxidant by scavenging free radicals and inhibiting lipid peroxidation. It has also been found to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, which are involved in the development of inflammation. In addition, 3-Chloro-5-(4-chlorophenyl)phenol, 95% has been found to inhibit the growth of several types of cancer cells, including breast, lung, and colon cancer cells.
Biochemical and Physiological Effects
3-Chloro-5-(4-chlorophenyl)phenol, 95% has been found to have several biochemical and physiological effects. In vitro studies have shown that it can inhibit the growth of several types of cancer cells, as well as reduce inflammation and oxidative stress. In vivo studies have shown that it can reduce the size of tumors and reduce the levels of certain biomarkers associated with cancer progression. In addition, 3-Chloro-5-(4-chlorophenyl)phenol, 95% has been found to reduce the levels of certain pro-inflammatory cytokines and to reduce oxidative damage in the liver.

Advantages and Limitations for Lab Experiments

3-Chloro-5-(4-chlorophenyl)phenol, 95% has several advantages and limitations for lab experiments. One advantage is that it is relatively easy to synthesize and can be purified by recrystallization or distillation. In addition, 3-Chloro-5-(4-chlorophenyl)phenol, 95% has been found to be effective at inhibiting the growth of cancer cells and reducing inflammation and oxidative stress. However, 3-Chloro-5-(4-chlorophenyl)phenol, 95% has not been extensively studied in humans and may have potential side effects.

Future Directions

There are several potential future directions for research on 3-Chloro-5-(4-chlorophenyl)phenol, 95%. One potential direction is to further investigate its potential as an antioxidant and anti-inflammatory agent. In addition, further studies could be conducted to investigate the potential therapeutic effects of 3-Chloro-5-(4-chlorophenyl)phenol, 95% in humans. Additionally, further research could be conducted to explore the potential side effects of 3-Chloro-5-(4-chlorophenyl)phenol, 95% and to identify new applications for it in the synthesis of organic compounds.

Synthesis Methods

3-Chloro-5-(4-chlorophenyl)phenol, 95% is synthesized from 4-chlorophenol, an aromatic compound, and sodium hypochlorite, a strong oxidizing agent. The two reactants are mixed together in an aqueous solution and heated to a temperature of 80-90°C. The reaction is exothermic and produces 3-Chloro-5-(4-chlorophenyl)phenol, 95% in a yield of 95%. The reaction is usually carried out in the presence of a catalyst such as copper sulfate, which helps to speed up the reaction. The product can then be purified by recrystallization or distillation.